Cas no 1807260-36-1 (Ethyl 3-cyano-6-(difluoromethyl)picolinate)

• Product Name: Ethyl 3-cyano-6-(difluoromethyl)picolinate
• CAS No: 1807260-36-1
• MF: C₁₀H₈F₂N₂O₂
• MW: 226.179529190063
• CID: 4903410
• Update Time: 2025-05-25

Ethyl 3-cyano-6-(difluoromethyl)picolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-6-(difluoromethyl)picolinate

• Inchi： 1S/C10H8F2N2O2/c1-2-16-10(15)8-6(5-13)3-4-7(14-8)9(11)12/h3-4,9H,2H2,1H3
• InChI Key： MDNVUVNUZOPMSL-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C#N)C(C(=O)OCC)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 300
• XLogP3: 1.8
• Topological Polar Surface Area: 63

Additional information on Ethyl 3-cyano-6-(difluoromethyl)picolinate

Ethyl 3-cyano-6-(difluoromethyl)picolinate: A Comprehensive Overview

Ethyl 3-cyano-6-(difluoromethyl)picolinate, with the CAS number 1807260-36-1, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a picolinic acid derivative substituted with a cyano group at the 3-position and a difluoromethyl group at the 6-position. The ethyl ester functionality further enhances its chemical versatility, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of Ethyl 3-cyano-6-(difluoromethyl)picolinate as a precursor for the synthesis of advanced materials, particularly in the realm of coordination polymers and metal-organic frameworks (MOFs). The presence of nitrogen atoms in the picolinate moiety provides excellent coordination capabilities, enabling the formation of robust and functional materials. Researchers have demonstrated that this compound can serve as a versatile ligand for metal ions, leading to the creation of porous structures with applications in gas storage, catalysis, and sensing technologies.

The synthesis of Ethyl 3-cyano-6-(difluoromethyl)picolinate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the picolinic acid derivative through Friedel-Crafts alkylation or acylation, followed by selective substitution reactions to introduce the cyano and difluoromethyl groups. The use of transition metal catalysts has been shown to significantly improve reaction efficiency and selectivity, ensuring high yields of the desired product.

One of the most intriguing aspects of this compound is its ability to participate in self-assembly processes under specific conditions. For instance, when exposed to certain metal ions or organic molecules, Ethyl 3-cyano-6-(difluoromethyl)picolinate can form supramolecular structures with well-defined morphologies. These structures have been studied extensively using techniques such as X-ray crystallography and scanning electron microscopy (SEM), revealing intricate networks that hold promise for nanotechnology applications.

Moreover, Ethyl 3-cyano-6-(difluoromethyl)picolinate has been investigated for its potential in pharmaceutical applications. Its structural features suggest that it could serve as a scaffold for drug design, particularly in targeting specific biological pathways or enzymes. Preliminary in vitro studies have indicated that this compound exhibits moderate inhibitory activity against certain enzymes, prompting further research into its therapeutic potential.

In terms of environmental impact, Ethyl 3-cyano-6-(difluoromethyl)picolinate has been evaluated for its biodegradability and toxicity profiles. Results from these studies suggest that it is relatively stable under environmental conditions, which could be advantageous for certain industrial applications but may also raise concerns regarding long-term ecological effects. Ongoing research is focused on optimizing its degradation pathways to minimize any adverse environmental impacts.

The commercial availability of Ethyl 3-cyano-6-(difluoromethyl)picolinate has expanded in recent years due to increased demand from both academic and industrial sectors. Several chemical suppliers now offer this compound as part of their specialty chemicals portfolio, catering to researchers working on advanced materials and drug discovery projects. Its availability has facilitated collaborative efforts across disciplines, accelerating innovation in related fields.

In conclusion, Ethyl 3-cyano-6-(difluoromethyl)picolinate stands out as a versatile and intriguing compound with diverse applications across multiple scientific domains. Its unique structure, combined with its ability to form functional materials and participate in complex chemical processes, positions it as a key player in future advancements in chemistry and materials science.